Cas no 202460-49-9 (1,3-Propanediamine,N-(5-nitro-2-pyridinyl)-(9CI))

• Product Name: 1,3-Propanediamine,N-(5-nitro-2-pyridinyl)-(9CI)
• CAS No: 202460-49-9
• MF: C₈H₁₂N₄O₂
• MW: 196.206480979919
• CID: 909381
• PubChem ID: 22170116
• Update Time: 2025-04-19

1,3-Propanediamine,N-(5-nitro-2-pyridinyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediamine,N-(5-nitro-2-pyridinyl)-(9CI)
• (3-Amino-propyl)-(3-diaethylamino-propyl)-amin
• (3-amino-propyl)-(3-diethylamino-propyl)-amine
• (3-aminopropyl)(5-nitro(2-pyridyl))amine
• (3-aminopropyl)(5-nitro(pyridin-2-yl))amine
• 1,3-Propanediamine, N'-(3-aminopropyl)-N,N-diethyl-
• 1-diethylamine
• 3-(3-diethylaminopropylamino)propylamine
• ACMC-20m6ca
• CTK0G6993
• SCHEMBL5099213
• NRSKZCLHBVKNNN-UHFFFAOYSA-N
• (3-aminopropyl)(5-nitro (2-pyridyl))amine
• AKOS000195307
• 202460-49-9

• Inchi： 1S/C8H12N4O2/c9-4-1-5-10-8-3-2-7(6-11-8)12(13)14/h2-3,6H,1,4-5,9H2,(H,10,11)
• InChI Key： NRSKZCLHBVKNNN-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CN=C(C=C1)NCCCN)=O

Computed Properties

• Exact Mass: 196.09600
• Monoisotopic Mass: 196.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 96.8Ų

Experimental Properties

• PSA: 96.76000
• LogP: 2.04700